Cas no 1226147-11-0 (2-2-(2,4,6-trimethylphenyl)ethylpyrrolidine)

• Product Name: 2-2-(2,4,6-trimethylphenyl)ethylpyrrolidine
• CAS No: 1226147-11-0
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6489640
• PubChem ID: 82079136
• Update Time: 2025-08-03

2-2-(2,4,6-trimethylphenyl)ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(2,4,6-trimethylphenyl)ethylpyrrolidine
• 2-[2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine
• 1226147-11-0
• EN300-1843256

• Inchi： 1S/C15H23N/c1-11-9-12(2)15(13(3)10-11)7-6-14-5-4-8-16-14/h9-10,14,16H,4-8H2,1-3H3
• InChI Key： KWKWBOHSBIYQEX-UHFFFAOYSA-N
• SMILES： N1CCCC1CCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-2-(2,4,6-trimethylphenyl)ethylpyrrolidine

2-(2-(2,4,6-Trimethylphenyl)ethyl)pyrrolidine: A Versatile Chemical Compound with Emerging Applications

2-(2-(2,4,6-Trimethylphenyl)ethyl)pyrrolidine (CAS No. 1226147-11-0) is a specialized organic compound that has been gaining attention in various scientific and industrial fields. This pyrrolidine derivative features a unique molecular structure combining aromatic and aliphatic components, making it valuable for multiple applications. The compound's systematic name reflects its chemical architecture: a pyrrolidine ring connected to a 2,4,6-trimethylphenyl group through a two-carbon ethyl linker.

The growing interest in 2-(2-(2,4,6-trimethylphenyl)ethyl)pyrrolidine stems from its potential as a building block in pharmaceutical research and material science. Researchers are particularly interested in how the steric effects of the trimethylphenyl group influence the compound's reactivity and binding properties. Recent studies suggest this N-heterocyclic compound may serve as a precursor for catalysts or as a structural motif in drug discovery programs targeting neurological disorders.

From a chemical perspective, 1226147-11-0 exhibits several noteworthy characteristics. The pyrrolidine moiety provides basicity and hydrogen bonding capability, while the aromatic system contributes to lipophilicity and π-π stacking interactions. This combination makes the compound potentially useful in designing molecules with specific physical and biological properties. The three methyl groups on the phenyl ring create significant steric hindrance, which can be advantageous for controlling molecular recognition processes.

Current applications of 2-(2-(2,4,6-trimethylphenyl)ethyl)pyrrolidine are primarily found in advanced research settings. Pharmaceutical chemists are exploring its use as a scaffold for drug development, particularly for compounds targeting protein-protein interactions. The rigid yet flexible structure allows for optimal spatial arrangement of functional groups. In material science, researchers are investigating its potential as a ligand for metal complexes or as a component in organic electronic materials.

The synthesis of CAS 1226147-11-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to verify its identity and quality.

Market trends indicate increasing demand for specialized N-heterocyclic compounds like 2-(2-(2,4,6-trimethylphenyl)ethyl)pyrrolidine. The compound's unique structural features make it valuable for both academic research and industrial applications. Suppliers are responding to this demand by offering custom synthesis services and scaled-up production capabilities while maintaining strict quality control standards.

Safety considerations for handling 1226147-11-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this chemical. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this compound.

Future research directions for 2-(2-(2,4,6-trimethylphenyl)ethyl)pyrrolidine may explore its potential in emerging fields such as catalysis, supramolecular chemistry, and medicinal chemistry. The compound's structural versatility suggests it could play a role in developing new therapeutic agents or functional materials. Ongoing studies are investigating modifications to the core structure to optimize specific properties for targeted applications.

For researchers and industry professionals seeking information about CAS 1226147-11-0, reliable sources include chemical databases, peer-reviewed journals, and specialized chemical suppliers. The compound's growing importance in various scientific disciplines ensures that new findings and applications continue to emerge in the literature.

In conclusion, 2-(2-(2,4,6-trimethylphenyl)ethyl)pyrrolidine represents an interesting example of how subtle modifications to molecular structure can create compounds with significant potential across multiple disciplines. Its combination of aromatic and aliphatic characteristics, along with the steric influence of the trimethyl groups, makes it a valuable tool for chemical innovation and discovery.